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Flavoxate degradation products identification
analysis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Flavoxate

CAS No.: 3717-88-2

Cat. No.: S528057

Compound Profile: Flavoxate Hydrochloride

The table below summarizes the key identification and chemical data for Flavexate hydrochloride, which is

essential for any analytical method development [1].

Property Value

CAS Number 3717-88-2 [1]

Molecular Formula C24H26CINOa [1]

Molecular Weight 427.92 g/mol [1]

SMILES Cl.Cclc(oc2c(cccc2C(=0)OCCN2CCCCC2)c1=0)clcceccel [1]
Purity 99.78% [1]

Aliases Flavoxate HCI, DW61, Rec-7-0040, NSC-114649, th s ARIRAS [1]

Graphviz Diagram for an Analytical Workflow
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For a technical support resource, a clear visual of the experimental workflow is very helpful. The following

Graphviz code generates a flowchart for a stability-indicating method development process.

Stability-Indicating Method Development Workflow
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Click to download full resolution via product page

This diagram outlines the key stages, highlighting critical checks for peak purity and the path for identifying

degradation products.

Technical FAQs & Troubleshooting Guides

Based on common analytical challenges, here are some frequently asked questions and troubleshooting tips.

FAQ: Method Development

¢ Q1: What are the primary forced degradation conditions to consider for Flavoxate?

o A: While specific studies on Flavoxate were not found, standard stress conditions per ICH
guidelines Q1A(R2) and Q1B should be applied. These typically include:

= Acidic & Basic Hydrolysis: Treatment with 0.1-1M HCI/NaOH at elevated temperatures
(e.g., 60°C).

= Oxidative Stress: Exposure to 0.1-3% hydrogen peroxide at room temperature.

= Thermal Degradation: Solid and solution state stability at high temperatures (e.g.,
70°C).

= Photolytic Stability: Exposure to UV and visible light as per ICH Q1B.

¢ Q2: How can I ensure my HPLC method is "stability-indicating"?

o A: A core requirement is demonstrating the method's ability to separate degradants from the
main analyte and from each other (specificity). The most critical proof is:
= Peak Purity Analysis: Using a Photodiode Array Detector (DAD), demonstrate that the
chromatographic peak for Flavoxate is spectrally pure, even in heavily degraded
samples. This confirms that no co-eluting degradants are hidden under the main peak [2].

Troubleshooting Guide: Common HPLC/LC-MS Issues

Problem Potential Cause Suggested Solution
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| Poor Peak Shape (Tailing) | - Silanol activity on C18 column.

¢ Incorrect pH of mobile phase. | - Use a base-deactivated or charged surface column.

e Adjust mobile phase pH to 1-2 units away from the analyte's pKa. | | Low Mass Recovery in Stress
Study | - Adsorption to vials/filters.

e Excessive degradation. | - Use silanized glassware or low-adsorption filters.

e Optimize stress conditions (time, temperature). | | Inconsistent LC-MS Results | - lon suppression.

¢ Non-volatile buffers. | - Improve sample cleanup to remove interferents.

e Use volatile buffers (e.g., ammonium formate/acetate). |

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Flavoxate hydrochloride | & #ARIKES| AChR - TargetMol [targetmol.cn]
2. Node Shapes [graphviz.org]

To cite this document: Smolecule. [Flavoxate degradation products identification analysis]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b528057#flavoxate-

degradation-products-identification-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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